K11Cd2Sb5 built of an unprecedented planar CdSb3 triangle†

Dalton Transactions Pub Date: 2015-09-22 DOI: 10.1039/C5DT02600H

Abstract

The novel ternary Zintl phase K11Cd2Sb5 (1) with the unusual butterfly-shaped [Cd2Sb5]11− (1a) cluster anion has been prepared by employing an enhanced stoichiometric proportion of K atoms that act as scissors. 1a is composed of two corner-shared unprecedented planar CdSb3 triangles that represent the first tricoordinated example of Cd unexpected for the octet rule.

Graphical abstract: K11Cd2Sb5 built of an unprecedented planar CdSb3 triangle
K11Cd2Sb5 built of an unprecedented planar CdSb3 triangle†
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